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Compound of Interest

Compound Name: Biotin-PEG4-OH

Cat. No.: B11826218

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Biotin-PEG4-OH, a bifunctional molecule
widely utilized in biotechnology and pharmaceutical research. We will delve into its core
structure, physicochemical properties, and its applications in bioconjugation, targeted drug
delivery, and proteomics.

Core Structure of Biotin-PEG4-OH

Biotin-PEG4-OH is a versatile chemical tool composed of three key functional components: a
biotin moiety, a hydrophilic tetra-polyethylene glycol (PEG4) spacer, and a terminal hydroxyl
group (-OH).[1] This unique combination of features makes it an invaluable reagent in various
biochemical applications.

» Biotin Moiety: This is the biologically active portion of the molecule, also known as Vitamin H.
It exhibits an extraordinarily high affinity for avidin and streptavidin proteins, forming one of
the strongest non-covalent bonds known in nature. This interaction is the cornerstone of its
utility in affinity-based detection and purification systems.

o PEGA4 Spacer: The tetraethylene glycol (PEGA4) linker is a flexible, hydrophilic chain that
connects the biotin group to the terminal hydroxyl. This spacer arm is crucial as it increases
the overall water solubility of the molecule and any conjugate it forms.[1][2] Furthermore, it
provides spatial separation between the biotin and the conjugated molecule, minimizing
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steric hindrance and ensuring that the biotin can efficiently bind to the deep biotin-binding
pocket of streptavidin.[3]

o Terminal Hydroxyl Group (-OH): The molecule is terminated with a primary hydroxyl group.
This functional group serves as a reactive handle for further chemical modifications, allowing
for its conjugation to other molecules of interest.[4][5] It can be derivatized to introduce other
functional groups for subsequent coupling reactions.

Below is a diagram illustrating the chemical structure of Biotin-PEG4-OH.

Chemical Structure of Biotin-PEG4-OH
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A simplified representation of Biotin-PEG4-OH's functional components.

Physicochemical Properties

The properties of Biotin-PEG4-OH make it suitable for a wide range of biological experiments.
Its quantitative data are summarized in the table below for easy reference.

Property Value References
CAS Number 1217609-84-1 [1][6][7]
Molecular Formula C18H33N306S [4116]1[7]
Molecular Weight 419.54 g/mol [61[7]
Appearance White to off-white waxy solid or 6]
powder

Purity Typically 295% [1][7]
Solubility Soluble in water and DMSO [1][5]

N Store at -20°C or -5°C, keep
Storage Conditions ) [4107]
dry and protected from light

Key Applications in Research and Drug
Development

Biotin-PEG4-OH is a foundational reagent for creating more complex biotinylation tools. Its
applications span diagnostics, proteomics, and the development of novel therapeutics.

e Bioconjugation and Labeling: The terminal hydroxyl group can be modified into other reactive
moieties, such as an NHS ester, to facilitate the labeling of proteins, peptides, and antibodies
on primary amines (e.g., lysine residues).[1][3] This process, known as biotinylation, is
fundamental for assays like ELISA, Western blotting, and immunohistochemistry.

 PROTAC Development: Biotin-PEG4-OH serves as a PEG-based linker in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[8] PROTACSs are heterobifunctional molecules
that recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation.
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e Drug Delivery and Targeting: The biotin moiety can be used to target drugs or imaging
agents to cells or tissues that overexpress the biotin vitamin transporter. The PEG linker
enhances the solubility and pharmacokinetic profile of these conjugates.[1] It is also used for
surface modification of nanoparticles and liposomes to facilitate targeting via the strong
biotin-streptavidin interaction.[1]

e Biosensors and Surface Chemistry: It is used to modify surfaces for microarrays and
biosensors, enabling the immobilization of streptavidin-conjugated molecules.[1]

The diagram below illustrates the fundamental principle of biotin-streptavidin binding, which
underpins most applications of Biotin-PEG4-OH derivatives.
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Biotin-Streptavidin Interaction Principle

Covalent
Conjugation

PEG Linker provides
flexibility & solubility

High-Affinity
Non-Covalent Binding
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Protein Biotinylation Workflow
1. Prepare Proteinj [2 Prepare Biotin-PEG4-NHS
r

in Amine-Free Buffe Stock Solution in DMSO
(e.g., PBS, pH 7.4) (e.g., 20 mM)

3. Add Biotin Reagent

to Protein Solution
(20-50x molar excess)

4. Incubate
(30-60 min at RT)

5. Purify Conjugate
(Desalting Column / Dialysis)

6. Store Labeled Protein
(4°C or -20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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